Cas no 2639418-04-3 (Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate)

• Product Name: Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate
• CAS No: 2639418-04-3
• MF: C₉H₁₃BrN₂O₂S
• MW: 293.180720090866
• CID: 5642013
• PubChem ID: 165897947
• Update Time: 2025-06-20

Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27783809
• 2639418-04-3
• tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate
• Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate

• Inchi： 1S/C9H13BrN2O2S/c1-9(2,3)14-7(13)6-5(4-11)15-8(10)12-6/h4,11H2,1-3H3
• InChI Key： SFLIFFLUDFXTGG-UHFFFAOYSA-N
• SMILES： BrC1=NC(=C(CN)S1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 291.98811g/mol
• Monoisotopic Mass: 291.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate

Introduction to Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate (CAS No. 2639418-04-3)

Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate (CAS No. 2639418-04-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate consists of a thiazole ring substituted with a tert-butyl ester group, an amino methyl group, and a bromine atom. The tert-butyl ester group provides stability and solubility properties, while the amino methyl group offers functional versatility for further chemical modifications. The bromine atom introduces additional reactivity and can be used as a handle for various synthetic transformations.

Recent studies have highlighted the potential of Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The bromine atom in the structure allows for targeted modifications that can enhance these biological properties, making it an attractive candidate for drug discovery.

In addition to its biological activities, Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate has been utilized as a key intermediate in the synthesis of several clinically relevant compounds. One notable example is its use in the preparation of thiazole-based antibiotics, which have shown promise in combating multidrug-resistant bacterial infections. The tert-butyl ester group facilitates the synthesis of these antibiotics by providing a stable platform for further functionalization.

The synthetic accessibility of Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate has also been extensively studied. Researchers have developed efficient and scalable methods for its preparation, which involve multi-step reactions including nucleophilic substitution, coupling reactions, and esterification. These methods have been optimized to ensure high yields and purity, making it feasible for large-scale production in both academic and industrial settings.

Moreover, the physicochemical properties of Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate have been characterized in detail. It is a solid at room temperature with a melting point ranging from 100°C to 120°C. The compound is moderately soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF), which facilitates its use in various chemical reactions. Its stability under different conditions has also been evaluated, ensuring its reliability as a reagent in synthetic processes.

The safety profile of Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate is another important aspect to consider. While it is not classified as a hazardous material, proper handling and storage practices should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE) and storing the compound in a cool, dry place away from incompatible materials.

In conclusion, Tert-butyl 5-(aminomethyl)-2-bromo-1,3-thiazole-4-carboxylate (CAS No. 2639418-04-3) is a highly valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an essential building block for the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.